![molecular formula C22H16ClF3N2O2 B6204136 2-{5-[4-chloro-3-(trifluoromethyl)phenyl]furan-2-yl}-5-(4-methoxyphenyl)-4-methyl-1H-imidazole CAS No. 2648940-17-2](/img/no-structure.png)
2-{5-[4-chloro-3-(trifluoromethyl)phenyl]furan-2-yl}-5-(4-methoxyphenyl)-4-methyl-1H-imidazole
Overview
Description
2-{5-[4-chloro-3-(trifluoromethyl)phenyl]furan-2-yl}-5-(4-methoxyphenyl)-4-methyl-1H-imidazole is a useful research compound. Its molecular formula is C22H16ClF3N2O2 and its molecular weight is 432.8. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{5-[4-chloro-3-(trifluoromethyl)phenyl]furan-2-yl}-5-(4-methoxyphenyl)-4-methyl-1H-imidazole' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(4-methoxyphenyl)-4-methyl-1H-imidazole, which is synthesized from 4-methoxybenzaldehyde and 2-methylimidazole. The second intermediate is 5-(4-chloro-3-(trifluoromethyl)phenyl)furan-2-carbaldehyde, which is synthesized from 4-chloro-3-(trifluoromethyl)benzaldehyde and furan-2-carbaldehyde. These two intermediates are then coupled using a Suzuki-Miyaura cross-coupling reaction to form the final product.", "Starting Materials": [ "4-methoxybenzaldehyde", "2-methylimidazole", "4-chloro-3-(trifluoromethyl)benzaldehyde", "furan-2-carbaldehyde", "boronic acid", "palladium catalyst", "base" ], "Reaction": [ "Synthesis of 2-(4-methoxyphenyl)-4-methyl-1H-imidazole:", "- React 4-methoxybenzaldehyde with 2-methylimidazole in the presence of a base to form the corresponding imine intermediate.", "- Reduce the imine intermediate using a reducing agent such as sodium borohydride to form the final product.", "Synthesis of 5-(4-chloro-3-(trifluoromethyl)phenyl)furan-2-carbaldehyde:", "- React 4-chloro-3-(trifluoromethyl)benzaldehyde with furan-2-carbaldehyde in the presence of a base to form the corresponding aldol intermediate.", "- Cyclize the aldol intermediate using an acid catalyst to form the final product.", "Coupling of the two intermediates:", "- React the two intermediates with a boronic acid and a palladium catalyst in the presence of a base to form the final product via a Suzuki-Miyaura cross-coupling reaction." ] } | |
CAS RN |
2648940-17-2 |
Product Name |
2-{5-[4-chloro-3-(trifluoromethyl)phenyl]furan-2-yl}-5-(4-methoxyphenyl)-4-methyl-1H-imidazole |
Molecular Formula |
C22H16ClF3N2O2 |
Molecular Weight |
432.8 |
Purity |
95 |
Origin of Product |
United States |
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